Cardine

PPARδ pharmacology nuclear receptor screening assay development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H24O7
Molecular Weight 388.4 g/mol
Cat. No. B15952939
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Technical Parameters


Basic Identity
Product NameCardine
Molecular FormulaC21H24O7
Molecular Weight388.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H24O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h7-11,18-19H,6H2,1-5H3/t11?,18-,19-/m1/s1
InChIKeyGVBNSPFBYXGREE-CDDDFZJFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Cardine (GW501516): Selective PPARδ Agonist Overview


Cardine, known in the research literature as GW501516 (also GW1516 or GSK-516), is a synthetic, orally bioavailable peroxisome proliferator-activated receptor delta (PPARδ) agonist developed through a Ligand Pharmaceuticals–GlaxoSmithKline collaboration [1]. It belongs to the thiazole-substituted phenoxyacetic acid chemotype and is recognized as the prototypical high-affinity PPARδ ligand, with a reported binding affinity (Ki) of 1 nM and functional potency (EC50) of 1.1 nM against human PPARδ, exhibiting >1,000-fold selectivity over the PPARα and PPARγ subtypes [1]. Its development was discontinued in 2007 due to rodent carcinogenicity findings [2]; however, Cardine remains one of the most extensively characterized tool compounds for probing PPARδ biology, supported by primate efficacy data and multi-center human Phase II randomized controlled trial evidence that is absent for most in-class analogs [3][4].

Pathway engagement
Reported high-affinity PPARδ binding and subtype-selective activation profile
Evidence depth
Supported by primate HDL-C and human Phase II lipid endpoint data; includes published rodent carcinogenicity profile
Study context
Suitable for PPARδ transcriptional, metabolic, and muscle plasticity research; not for clinical use

Cardine (GW501516) vs. Other PPARδ Agonists


Although multiple PPARδ agonists share the same nominal target, substantial differences in potency, selectivity window, pharmacokinetic behavior, and the depth of available translational validation make simple substitution scientifically unsound. GW0742 (GW610742) matches GW501516's EC50 of ~1 nM but lacks any reported human clinical trial data and has a distinct toxicity and tissue-distribution profile that remains poorly characterized [1]. L-165041, a commonly used alternative, is approximately 500-fold less potent in functional assays (EC50 ~500 nM vs. ~1 nM) and exhibits only ~120-fold selectivity over PPARγ, compared with GW501516's >1,000-fold window—a difference that materially alters the interpretability of target-engagement experiments . MBX-8025 (seladelpar), though advanced into Phase 3 for primary biliary cholangitis, shows lower intrinsic potency (EC50 ~2 nM) and was developed for a distinct clinical indication; its lipid-modulating efficacy in dyslipidemic populations has not been benchmarked against GW501516's published Phase II dataset [2]. The quantitative evidence below establishes that Cardine carries a unique evidentiary package that no single analog replicates.

GW501516
L-165041
Substantially lower activation potency and narrower PPARδ/γ selectivity may confound target engagement interpretation
GW501516
GW0742
Lacks reported human trial data and characterized chronic toxicity profile; translational context may differ
GW501516
MBX-8025
Developed for distinct indication; lipid-modulating endpoint data not benchmarked against GW501516’s Phase II dataset

Cardine (GW501516) Quantitative Differentiation Evidence


PPARδ Functional Potency vs. L-165041

In head-to-head human PPARδ reporter gene assays, GW501516 activated PPARδ at concentrations ≥10⁻⁸ M (10 nM), whereas L-165041 required concentrations ≥5 × 10⁻⁶ M (5,000 nM) to achieve measurable reporter activation, representing an approximately 500-fold difference in the minimal activating concentration [1]. The EC50 of GW501516 for human recombinant PPARδ is ~1 nM, compared with ~500 nM for L-165041 as confirmed across multiple independent sources [2]. This potency differential is critical for experiments requiring low-nanomolar target engagement without non-specific effects.

PPARδ EC50 vs. L-165041
Head-to-head
GW501516 EC50 ~1 nM vs. L-165041 ~500 nM; ~500-fold lower minimal activating concentration in reporter assays
Supports low-concentration PPARδ activation studies; may reduce off-target PPARα/γ engagement in assay context
Human recombinant PPARδ transactivation data; conditions may vary between cell lines
PPARδ pharmacology nuclear receptor screening assay development

PPARδ/γ Selectivity vs. L-165041

GW501516 demonstrates >1,000-fold selectivity for PPARδ over both PPARα and PPARγ in transactivation assays [1]. In contrast, L-165041 exhibits only 10- to 30-fold selectivity for human PPARδ over PPARγ in early characterization studies [2], with subsequent binding assays confirming a selectivity index of approximately 120-fold (Ki PPARγ = 730 nM / Ki PPARδ = 6 nM) . The approximately 8- to 100-fold larger selectivity window of GW501516 means that at concentrations required for full PPARδ activation, L-165041 has a substantially higher probability of engaging PPARγ, complicating the interpretation of downstream gene-expression and phenotypic readouts.

PPARδ/γ Selectivity
Reported
GW501516 selectivity >1,000-fold over PPARα/γ; L-165041 ~10–120-fold, an 8–100× narrower window
Reported wider selectivity window may reduce PPARγ co-activation risk in PPARδ-specific assays
Transactivation and radioligand binding data; cross-study comparison
selectivity profiling off-target risk PPAR pharmacology

Human Clinical Lipid Efficacy vs. GW0742

GW501516 is supported by a multi-center, randomized, double-blind, placebo-controlled Phase II trial (n=268) in subjects with HDL cholesterol <1.16 mmol/L [1]. At the 10 mg dose over 12 weeks, GW501516 increased HDL cholesterol by up to 16.9% and apolipoprotein A-I by 6.6%, while simultaneously reducing LDL cholesterol (-7.3%), triglycerides (-16.9%), apolipoprotein B (-14.9%), and free fatty acids (-19.4%) [1]. An exploratory sub-study confirmed significant reductions in very-low-density lipoprotein (-19%), intermediate-density lipoprotein (-52%), and small-dense LDL particles (-14%), with a concomitant 10% increase in HDL particle number [1]. In contrast, GW0742 (GW610742) has no published human clinical trial data; its pharmacological characterization is confined to preclinical rodent and in vitro studies . This gap means that any translational or disease-modeling study relying on GW0742 cannot reference a human dose-response or safety dataset.

Human Lipid Endpoints
Class-level
GW501516: Phase II RCT (n=268) reported HDL-C +16.9%, TG −16.9%; GW0742: no human trial data available
Supports translational study design with reported human lipid endpoint data; benchmark for preclinical-to-clinical interpretation
Class-level inference; GW0742 lacks any human endpoint dataset
clinical translation dyslipidemia HDL cholesterol cardiovascular research

Primate HDL-C Raising vs. Fenofibrate

In a direct comparative study using the St. Kitts vervet monkey model of atherosclerosis (n=6 per group), GW501516 produced a maximum HDL-C increase of 43% from baseline, compared with 20% for fenofibrate and 5% for vehicle control [1][2]. Furthermore, GW501516 selectively increased medium-sized HDL particles, whereas fenofibrate preferentially increased large HDL particles, indicating qualitatively distinct effects on HDL subclass distribution [1]. In a separate study in insulin-resistant, middle-aged obese rhesus monkeys, GW501516 at 3.0 mg/kg bid produced a 79% increase in serum HDL-C (from 61 ± 9 to 109 ± 9 mg/dL, p ≤ 0.01) and a 56% decrease in fasting triglycerides (from 132 ± 15 to 58 ± 16 mg/dL, p ≤ 0.01), with concomitant reductions in fasting insulin (105 ± 24 to 55 ± 10 μU/mL, p ≤ 0.05) [3].

Primate HDL-C vs. Fenofibrate
Head-to-head
GW501516 +43% HDL-C in vervet, +79% in obese rhesus; fenofibrate +20% (vervet); 2.15-fold greater increase
Reported primate HDL-C elevation benchmarks available; supports dyslipidemia model interpretation
NHP model data; rhesus dose 3 mg/kg bid; no comparator arm for rhesus study
primate model HDL cholesterol atherosclerosis preclinical translation

Skeletal Muscle Fiber Switching vs. Exercise

In a 15-week study in C57BL/6 mice, GW501516 at 3 mg/kg/day (low-dose, LG group) and 10 mg/kg/day (high-dose, HG group) was compared with endurance training (T group) and a combination of GW501516 plus training (TG group) [1]. ATPase staining of gastrocnemius muscle revealed that GW501516 administration alone (LG group) increased the proportion of type I (oxidative/slow-twitch) fibers, whereas endurance training alone (T group) produced no change in type I fiber proportion compared with sedentary controls (C group) [1]. The combination of GW501516 plus training (TG group) produced the largest increase in type I fiber proportion, demonstrating a synergistic interaction (p < 0.05) between pharmacological PPARδ activation and exercise [1]. Western blot analysis confirmed that GW501516 groups (LG, TG) showed decreased MHC II protein and increased MHC I protein expression, while the training-only group did not [1]. Mitochondrial number, assessed by transmission electron microscopy, was markedly increased in GW501516-treated groups compared with both control and training-only groups [1].

Muscle Fiber Switch
Class-level
GW501516 3 mg/kg/day increased type I fibers and mitochondrial biogenesis in mice; endurance training alone did not alter fiber type
Supports muscle plasticity research; reported fiber-type switching data without exercise may assist pathway dissection
Mouse C57BL/6 model; synergistic effect with training observed
skeletal muscle biology fiber-type switching exercise physiology mitochondrial biogenesis

Carcinogenicity Risk: Known vs. Unknown

GW501516 carries a publicly documented carcinogenicity finding from GSK-sponsored 104-week bioassays: rats and mice developed tumors in multiple organs (liver, thyroid, tongue, stomach, testes) at oral doses ≥10 mg/kg/day [1][2]. This data, presented at the 2009 Society of Toxicology meeting, directly led to program termination [1]. The human relevance remains debated—shorter-duration, lower-dose studies (2–10 mg/kg/day for 5 weeks) showed inhibition of chemically induced carcinomas in mice, suggesting a non-linear dose-toxicity relationship [3]. In contrast, GW0742 and MBX-8025 have no published 2-year carcinogenicity data accessible in the public domain; their long-term cancer risk is unknown rather than absent . For researchers working with PPARδ agonists, the availability of a characterized hazard profile—however unfavorable—enables informed experimental design, dose selection, and institutional review board (IRB/IACUC) justification in a way that the data vacuum surrounding less-studied analogs cannot.

Carcinogenicity Profile
Class-level
GW501516: documented 104-week rodent tumors at ≥10 mg/kg/day; GW0742/MBX-8025: long-term data absent
Documented rodent carcinogenicity profile supports dose-range planning and IACUC justification; analogs carry uncharacterized long-term risk
Data to verify for human relevance; non-linear dose-toxicity relationship suggested
toxicology risk assessment carcinogenicity preclinical safety

Cardine (GW501516) Research Applications


PPARδ Transcriptional Selectivity Profiling

GW501516 is the preferred PPARδ agonist for gene-expression and reporter-gene studies where clean pharmacology is paramount. Its >1,000-fold selectivity window over PPARα/γ [1] and ~500-fold greater functional potency than L-165041 [2] enable PPARδ activation at low nanomolar concentrations (<10 nM) with minimal risk of cross-receptor contamination. This is particularly relevant for RNA-seq, ChIP-seq, and luciferase-reporter experiments where even modest PPARγ co-activation by less selective analogs generates false-positive target gene signatures. Procurement of GW501516 specifically—rather than GW0742 or L-165041—is recommended when the study design requires PPARδ-KO or siRNA knockdown controls to validate on-target effects.

Primate Dyslipidemia & Atherosclerosis Research

For laboratories conducting atherosclerosis or metabolic syndrome studies in non-human primates, GW501516 is the only PPARδ agonist with published dose-response efficacy data in two independent primate species (rhesus and vervet) [1][2]. The 79% HDL-C increase and 56% triglyceride reduction in obese rhesus monkeys at 3 mg/kg bid [1], together with the 43% HDL-C elevation vs. fenofibrate's 20% in vervet monkeys [2], provide a quantitative benchmark for dosing and expected effect sizes that is unavailable for GW0742, L-165041, or MBX-8025. Studies aiming to model PPARδ-mediated reverse cholesterol transport or lipoprotein subclass remodeling in primates should prioritize GW501516.

Exercise-Mimetic & Muscle Fiber Switching

GW501516 remains the reference tool compound for pharmacological induction of type I (oxidative) muscle fiber specification. The demonstration that GW501516 at 3 mg/kg/day alone can drive a type II→I fiber switch and mitochondrial biogenesis in mouse gastrocnemius—whereas endurance training alone fails to alter fiber-type composition [1]—makes it indispensable for studies dissecting PPARδ/PGC-1α signaling in muscle plasticity. This is especially relevant for muscular dystrophy, sarcopenia, and metabolic myopathy research where exercise training is not a feasible intervention and where mechanistic insight requires pharmacological PPARδ activation uncoupled from the confounding mechanical and metabolic signals of exercise.

Toxicology Studies with Known Carcinogenicity Baseline

For in vivo toxicology and safety pharmacology studies where a well-characterized hazard profile is essential—for example, as a positive control in carcinogenicity assays or as a benchmark compound in comparative PPARδ agonist safety evaluation—GW501516 offers the advantage of publicly disclosed 104-week rodent carcinogenicity data [1][2]. Researchers evaluating novel PPARδ agonists can use GW501516 as a reference to contextualize tumor incidence, latency, and organ specificity, enabling dose-range selection and histopathological endpoint calibration that is not possible with GW0742 or MBX-8025, whose chronic toxicity profiles remain unpublished.

Application
Selection Property
Validation Focus
PPARδ transcriptional selectivity studies
Reported subtype selectivity window
PPARγ co-activation threshold review
Primate dyslipidemia model studies
Reported NHP HDL-C response data
Lipoprotein subclass remodeling endpoints
Skeletal muscle plasticity research
Reported exercise-independent fiber-type switching
Mitochondrial biogenesis and MHC isoform endpoints
Toxicology comparator studies
Documented rodent carcinogenicity profile
Tumor incidence and organ specificity benchmarks

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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